molecular formula C13H20N2O3 B7592095 4-(3,4-dihydro-2H-pyran-6-carbonyl)-3-propan-2-ylpiperazin-2-one

4-(3,4-dihydro-2H-pyran-6-carbonyl)-3-propan-2-ylpiperazin-2-one

Cat. No. B7592095
M. Wt: 252.31 g/mol
InChI Key: CFRQWQBLHHHEOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,4-dihydro-2H-pyran-6-carbonyl)-3-propan-2-ylpiperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential application in the development of new drugs. This compound is also known as DPPE, and it is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of DPPE is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. DPPE has also been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory.
Biochemical and Physiological Effects:
DPPE has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the regulation of neuronal survival, growth, and differentiation. DPPE has also been shown to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the regulation of the immune response.

Advantages and Limitations for Lab Experiments

DPPE has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits high purity and stability. DPPE is also readily available, and it can be easily modified to produce analogs with improved pharmacological properties. However, DPPE also has some limitations for lab experiments. It exhibits low solubility in water, which can make it difficult to use in some experimental protocols. DPPE is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of DPPE. One direction is to investigate its potential application in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential application in the treatment of psychiatric disorders, such as schizophrenia and depression. Additionally, further studies are needed to elucidate the exact mechanism of action of DPPE and to identify its molecular targets. Finally, the development of new analogs of DPPE with improved pharmacological properties is also an important future direction.

Synthesis Methods

DPPE can be synthesized using various methods, including the reaction of 3-(propan-2-yl)piperazine-2,5-dione with 3,4-dihydro-2H-pyran-6-carboxylic acid, followed by the reduction of the resulting intermediate. Another method involves the reaction of 3-(propan-2-yl)piperazine-2,5-dione with 3,4-dihydro-2H-pyran-6-carboxaldehyde in the presence of a reducing agent.

Scientific Research Applications

DPPE has been extensively studied for its potential application in the development of new drugs. It has been shown to exhibit various pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. DPPE has also been investigated for its potential application in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

4-(3,4-dihydro-2H-pyran-6-carbonyl)-3-propan-2-ylpiperazin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20N2O3/c1-9(2)11-12(16)14-6-7-15(11)13(17)10-5-3-4-8-18-10/h5,9,11H,3-4,6-8H2,1-2H3,(H,14,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CFRQWQBLHHHEOC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1C(=O)NCCN1C(=O)C2=CCCCO2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

252.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3,4-dihydro-2H-pyran-6-carbonyl)-3-propan-2-ylpiperazin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.